Cas no 62073-62-5 (1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-)
62073-62-5 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-
CAS No:62073-62-5
MF:C12H15NO7S
MW:317.315002679825
CID:459000
PubChem ID:71390227
Update Time:2025-04-19
1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-
- 4-(3-methoxypropylsulfamoyl)phthalic acid
- DTXSID80812148
- 4-[(3-METHOXYPROPYL)SULFAMOYL]BENZENE-1,2-DICARBOXYLIC ACID
- 62073-62-5
-
- Inchi: 1S/C12H15NO7S/c1-20-6-2-5-13-21(18,19)8-3-4-9(11(14)15)10(7-8)12(16)17/h3-4,7,13H,2,5-6H2,1H3,(H,14,15)(H,16,17)
- InChI Key: DGOLMXORBKWBEK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=C(C(=O)O)C=1)(NCCCOC)(=O)=O
Computed Properties
- Exact Mass: 317.05695
- Monoisotopic Mass: 317.05692299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 130
1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
62073-62-5 (1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-) Related Products
- 7326-75-2(3-(N-Propylsulfamoyl)benzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk